N(2)-((Chrysen-5-yl)methyl)guanine
N(2)-((Chrysen-5-yl)methyl)guanine
Brand Name:
Vulcanchem
CAS No.:
117606-17-4
VCID:
VC20905321
InChI:
InChI=1S/C24H17N5O/c30-23-21-22(27-13-26-21)28-24(29-23)25-12-16-11-15-6-2-3-7-17(15)19-10-9-14-5-1-4-8-18(14)20(16)19/h1-11,13H,12H2,(H3,25,26,27,28,29,30)
SMILES:
C1=CC=C2C(=C1)C=CC3=C2C(=CC4=CC=CC=C34)CNC5=NC6=C(C(=O)N5)NC=N6
Molecular Formula:
C24H17N5O
Molecular Weight:
391.4 g/mol
N(2)-((Chrysen-5-yl)methyl)guanine
CAS No.: 117606-17-4
Cat. No.: VC20905321
Molecular Formula: C24H17N5O
Molecular Weight: 391.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117606-17-4 |
|---|---|
| Molecular Formula | C24H17N5O |
| Molecular Weight | 391.4 g/mol |
| IUPAC Name | 2-(chrysen-5-ylmethylamino)-1,7-dihydropurin-6-one |
| Standard InChI | InChI=1S/C24H17N5O/c30-23-21-22(27-13-26-21)28-24(29-23)25-12-16-11-15-6-2-3-7-17(15)19-10-9-14-5-1-4-8-18(14)20(16)19/h1-11,13H,12H2,(H3,25,26,27,28,29,30) |
| Standard InChI Key | XINSXRDSIDZSGC-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=C2C(=CC4=CC=CC=C34)CNC5=NC(=O)C6=C(N5)N=CN6 |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2C(=CC4=CC=CC=C34)CNC5=NC6=C(C(=O)N5)NC=N6 |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2C(=CC4=CC=CC=C34)CNC5=NC(=O)C6=C(N5)N=CN6 |
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